Cas no 1375858-22-2 (N-(1-cyanocyclohexyl)-2-[({5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amino]propanamide)

• Product Name: N-(1-cyanocyclohexyl)-2-[({5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amino]propanamide
• CAS No: 1375858-22-2
• MF: C₁₇H₂₆N₆O
• MW: 330.427942752838
• CID: 6532885
• PubChem ID: 72123150
• Update Time: 2025-07-17

N-(1-cyanocyclohexyl)-2-[({5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amino]propanamide Chemical and Physical Properties

Names and Identifiers

• Z1268839658
• EN300-26688978
• N-(1-cyanocyclohexyl)-2-(5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-ylmethylamino)propanamide
• N-(1-cyanocyclohexyl)-2-[({5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amino]propanamide
• AKOS033215617
• 1375858-22-2

• Inchi： 1S/C17H26N6O/c1-13(16(24)20-17(12-18)8-4-2-5-9-17)19-11-15-22-21-14-7-3-6-10-23(14)15/h13,19H,2-11H2,1H3,(H,20,24)
• InChI Key： YQWLRYFQHRQPDF-UHFFFAOYSA-N
• SMILES： O=C(C(C)NCC1=NN=C2CCCCN21)NC1(C#N)CCCCC1

Computed Properties

• Exact Mass: 330.21680947g/mol
• Monoisotopic Mass: 330.21680947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 95.6Ų

Additional information on N-(1-cyanocyclohexyl)-2-[({5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amino]propanamide

Introduction to N-(1-cyanocyclohexyl)-2-[({5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amino]propanamide (CAS No. 1375858-22-2)

N-(1-cyanocyclohexyl)-2-[({5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amino]propanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1375858-22-2, represents a novel class of molecules with potential therapeutic applications. The intricate structure of this compound encompasses multiple functional groups, including a cyano-substituted cyclohexyl moiety and a complex triazolopyridine derivative, which contribute to its unique chemical and biological properties.

The molecular framework of N-(1-cyanocyclohexyl)-2-[({5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amino]propanamide is characterized by its high degree of complexity. The presence of the cyano group (–CN) in the 1-cyanocyclohexyl part of the molecule introduces a polar and electron-withdrawing nature, which can influence the compound's solubility and reactivity. On the other hand, the triazolopyridine ring system is known for its stability and ability to engage in hydrogen bonding interactions, making it a valuable component in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of this compound with various biological targets. Studies have indicated that the triazolopyridine moiety may interact with enzymes and receptors involved in critical biological pathways. This has sparked interest in exploring the potential of N-(1-cyanocyclohexyl)-2-[({5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amino]propanamide as a lead compound for developing new therapeutic agents.

In vitro experiments have begun to unravel the pharmacological profile of this compound. Preliminary data suggest that it exhibits moderate activity against certain enzymatic targets relevant to inflammatory and infectious diseases. The cyano group and the amino functionalities present in the molecule are thought to play crucial roles in modulating its biological activity. Further research is needed to fully elucidate the mechanism of action and optimize its pharmacokinetic properties.

The synthesis of N-(1-cyanocyclohexyl)-2-[({5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amino]propanamide presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves the formation of complex heterocyclic rings and the introduction of various substituents. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the triazolopyridine core. These methods not only enhance efficiency but also improve yield and purity.

The development of novel synthetic routes is essential for scaling up the production of this compound for further research and potential clinical applications. Green chemistry principles are being integrated into these synthetic strategies to minimize environmental impact while maintaining high chemical yields. The use of sustainable solvents and catalytic systems aligns with global efforts to promote sustainable pharmaceutical manufacturing.

The potential applications of N-(1-cyanocyclohexyl)-2-[({5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amino]propanamide extend beyond basic research. Its unique structural features make it a promising candidate for drug discovery programs targeting various diseases. Collaborative efforts between academic institutions and pharmaceutical companies are crucial for translating laboratory findings into tangible therapeutic solutions.

As our understanding of biological systems continues to evolve， so does our ability to design molecules that interact selectively with disease-causing targets. N-(1-cyanocyclohexyl)-2-[({5H,6H，7H，8H-[1，2，4]-triazolo[4，3-a]-pyridin-3-yl}methyl)amino]-propanamide exemplifies how innovative chemistry can contribute to addressing unmet medical needs. Future studies will focus on refining its chemical structure， optimizing its pharmacological properties， and evaluating its safety profile in preclinical models.

The journey from a laboratory discovery to a clinically relevant drug involves numerous steps， each requiring meticulous planning and execution。 The case of N-(1-cyanocyclohexyl)-2-[({5 H，6 H，7 H，8 H-[ 1 ， 2 ， 4 ] - tri azo lo [ 4 ， 3 - a ] - py ridin - 3 - yl } methyl ) amino ] - pro pan am ide underscores the importance of interdisciplinary collaboration in drug development。 By combining expertise from chemistry، biology， pharmacology， and medicine， researchers can accelerate the translation of promising compounds into effective treatments.

In conclusion， N-(1-cyanocyclohexyl)-2-[({5 H ， 6 H ， 7 H ， 8 H [ 1 ， 2 ， 4 ] - tri azo lo [ 4 ， 3 - a ] - py ridin - 3 - yl } methyl ) amino ] - pro pan am ide is a remarkable example of how structural complexity can be leveraged to develop novel therapeutic agents。 Its unique chemical features offer exciting possibilities for future drug discovery efforts。 As research progresses， we can anticipate further insights into its biological activities and potential medical applications。